Cas no 2371-92-8 (rac-(1R,2S)-2-phenylcyclopentyl 4-methylbenzene-1-sulfonate, trans)

• Product Name: rac-(1R,2S)-2-phenylcyclopentyl 4-methylbenzene-1-sulfonate, trans
• CAS No: 2371-92-8
• MF: C₁₈H₂₀O₃S
• MW: 316.414604187012
• CID: 3415969
• PubChem ID: 97183983
• Update Time: 2025-04-21

rac-(1R,2S)-2-phenylcyclopentyl 4-methylbenzene-1-sulfonate, trans Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTANOL, 2-PHENYL-, 4-METHYLBENZENESULFONATE, TRANS-
• rac-(1r,2s)-2-phenylcyclopentyl 4-methylbenzene-1-sulfonate
• rac-(1R,2S)-2-phenylcyclopentyl 4-methylbenzene-1-sulfonate, trans
• [(1R,2S)-2-Phenylcyclopentyl] 4-methylbenzenesulfonate
• Cyclopentanol, 2-phenyl-, 4-methylbenzenesulfonate, (1R,2S)-rel-
• CAA37192
• EN300-1700183
• DTXSID901172649
• 2371-92-8

• Inchi： 1S/C18H20O3S/c1-14-10-12-16(13-11-14)22(19,20)21-18-9-5-8-17(18)15-6-3-2-4-7-15/h2-4,6-7,10-13,17-18H,5,8-9H2,1H3/t17-,18+/m0/s1
• InChI Key： SGVUYDDHWKAZPN-ZWKOTPCHSA-N
• SMILES： [C@@H]1(OS(C2=CC=C(C)C=C2)(=O)=O)CCC[C@H]1C1=CC=CC=C1

Computed Properties

• Exact Mass: 316.11331567Da
• Monoisotopic Mass: 316.11331567Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters